Cas no 90924-33-7 (Ethyl 2,1-benzoxazole-3-carboxylate)

• Product Name: Ethyl 2,1-benzoxazole-3-carboxylate
• CAS No: 90924-33-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 995209
• PubChem ID: 264299
• Update Time: 2025-04-20

Ethyl 2,1-benzoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 90924-33-7
• SCHEMBL6818394
• ethyl benzo[c]isoxazole-3-carboxylate
• NSC-99349
• ethyl 2,1-benzoxazole-3-carboxylate
• DTXSID30920060
• NSC99349
• Ethyl 2,1-benzoxazole-3-carboxylate

• Inchi： 1S/C10H9NO3/c1-2-13-10(12)9-7-5-3-4-6-8(7)11-14-9/h3-6H,2H2,1H3
• InChI Key： VPWZXNSNZXOUAN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 191.058
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.241
• Boiling Point: 312°C at 760 mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.575